Cas no 2228232-14-0 (tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate
• CAS No: 2228232-14-0
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6300507
• PubChem ID: 165655471
• Update Time: 2025-07-21

tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate
• EN300-1895738
• 2228232-14-0
• tert-butyl N-methyl-N-{1-[5-(2-methylcyclopropyl)furan-2-yl]-2-oxoethyl}carbamate

• Inchi： 1S/C16H23NO4/c1-10-8-11(10)13-6-7-14(20-13)12(9-18)17(5)15(19)21-16(2,3)4/h6-7,9-12H,8H2,1-5H3
• InChI Key： OLOBJWFBWAIORE-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)N(C)C(=O)OC(C)(C)C)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate

Introduction to tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate (CAS No. 2228232-14-0)

tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 2228232-14-0, represents a sophisticated molecular structure designed to exhibit particular biochemical properties. Its unique chemical architecture, featuring a furan ring substituted with a 2-methylcyclopropyl group and an N-methyl carbamate moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The significance of this compound lies in its potential applications within the realm of drug discovery. The furan core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The presence of the 2-methylcyclopropyl substituent introduces rigidity to the molecule, which can enhance binding affinity and selectivity when interacting with biological receptors. Additionally, the N-methyl carbamate group is often incorporated into molecules to modulate pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, there has been growing interest in compounds that incorporate heterocyclic structures like furan due to their versatility in drug design. Studies have demonstrated that furan derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. The specific substitution pattern of tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate suggests that it may possess unique interactions with biological targets, making it an attractive subject for further investigation.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of computational modeling and high-throughput screening to identify promising drug candidates. The structural features of tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate make it a suitable candidate for these approaches. Computational studies can help predict its binding affinity to various biological targets, such as enzymes and receptors, providing insights into its potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis, may be employed to construct the complex framework of the molecule efficiently. The development of robust synthetic methodologies is crucial for scaling up production and conducting further preclinical studies.

One of the key areas of interest in the study of tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is its potential as a lead compound for the development of novel therapeutics. Researchers are exploring its interactions with various biological pathways, particularly those relevant to chronic diseases such as cancer and neurodegenerative disorders. Preliminary studies suggest that this compound may modulate key enzymes involved in these pathways, offering a basis for further therapeutic intervention.

The pharmacological profile of this compound is also being scrutinized through in vitro and in vivo experiments. These studies aim to evaluate its efficacy, safety, and pharmacokinetic properties under controlled conditions. By understanding how the molecule behaves within biological systems, scientists can identify potential therapeutic benefits and limitations more accurately.

Another important aspect of research involving tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxoethyl}carbamate is its role in drug repurposing efforts. Given the complexity of its structure and its known interactions with biological targets, this compound may offer new insights into existing therapeutic strategies or provide a basis for developing combination therapies that enhance treatment outcomes.

The future direction of research on this compound will likely involve interdisciplinary collaborations between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory findings into tangible medical advancements. By leveraging cutting-edge technologies and innovative approaches, scientists can accelerate the discovery and development process for new drugs.

In conclusion,tert-butyl N-methyl-N-{1-5-(2-methylcyclopropyl)furan-2-yl-2-oxyethyle}carbamate (CAS No. 2228232 - 14 - 0) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and applications,this compound holds promise for contributing to advancements in medicine.